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For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-17365 is a potent and selective synthetic agonist for the G protein-coupled receptor 84

(GPR84). GPR84 is primarily expressed in immune cells, including macrophages, neutrophils,

and microglia, and is implicated in inflammatory and immune responses. Activation of GPR84

by agonists like PSB-17365 initiates a cascade of intracellular signaling events, making it a

valuable tool for studying the role of this receptor in various physiological and pathological

processes. These application notes provide detailed protocols and guidelines for the use of

PSB-17365 in primary cell cultures to investigate its effects on cellular function.

Mechanism of Action and Signaling Pathway
PSB-17365 acts as an agonist at the GPR84 receptor, which is coupled to a pertussis toxin-

sensitive Gαi/o protein. Upon binding of PSB-17365, the Gαi/o protein is activated, leading to

the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP)

levels. This primary signaling event triggers downstream pathways, including the activation of

the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase

(MAPK)/Extracellular signal-regulated kinase (ERK) pathways. These pathways are crucial

regulators of cellular processes such as inflammation, proliferation, survival, and migration.

Additionally, GPR84 activation has been linked to the mobilization of intracellular calcium.

GPR84 Signaling Pathway Diagram
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1. Seed Primary Macrophages
in 24-well plates

2. Pre-treat with LPS (e.g., 100 ng/mL)
for 2 hours (optional, to induce GPR84)

3. Treat with different concentrations
of PSB-17365 or vehicle control

4. Incubate for a defined period
(e.g., 4, 8, 12, 24 hours)

5. Collect cell culture supernatants

6. Quantify cytokine levels
(e.g., TNFα, IL-6) using ELISA

 

1. Seed Primary Macrophages
in 6-well plates

2. Serum-starve cells overnight
(optional, to reduce basal signaling)

3. Treat with PSB-17365 (e.g., 1 µM)
for various short time points
(e.g., 0, 5, 15, 30, 60 min)

4. Lyse cells and collect protein extracts

5. Determine protein concentration (e.g., BCA assay)

6. Perform SDS-PAGE and transfer to membrane

7. Probe with primary antibodies
(e.g., p-Akt, Akt, p-ERK, ERK)

8. Incubate with secondary antibodies
and detect chemiluminescence

9. Analyze band intensities
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To cite this document: BenchChem. [Application Notes and Protocols for PSB-17365 in
Primary Cell Cultures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610312#application-of-psb-17365-in-primary-cell-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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